Cas no 1807230-32-5 (Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1807230-32-5
• MF: C₁₂H₉BrF₃NO₃
• MW: 352.103973150253
• CID: 4948433
• Update Time: 2025-05-21

Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9BrF3NO3/c1-2-19-11(18)8-4-3-7(6-17)10(9(8)5-13)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： IDTBYJCWUVKQEM-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C#N)C=CC=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate

Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1807230-32-5): A Comprehensive Overview

Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1807230-32-5) is a multifunctional compound with a unique combination of bromomethyl, cyano, and trifluoromethoxy functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. In this article, we will delve into the structure, synthesis, properties, and potential applications of this intriguing compound.

Structure and Synthesis

The molecular structure of ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate is characterized by a benzene ring substituted with a bromomethyl group at the 2-position, a cyano group at the 4-position, and a trifluoromethoxy group at the 3-position. The ester functionality at the carboxylic acid position adds further complexity to the molecule. The synthesis of this compound typically involves several steps, starting with the bromination of an appropriate benzene derivative followed by the introduction of the cyano and trifluoromethoxy groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of such complex molecules.

Physical and Chemical Properties

Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate exhibits a range of physical and chemical properties that make it suitable for various applications. It is a solid at room temperature with a melting point typically around 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its high solubility in organic solvents facilitates its use in solution-based reactions and processes.

The presence of the bromomethyl group makes ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate an excellent precursor for further functionalization through substitution reactions. The cyano group can be reduced to an amine or converted to other functionalities such as carboxylic acids or amides. The trifluoromethoxy group imparts unique electronic and steric properties to the molecule, enhancing its reactivity in various chemical transformations.

Applications in Pharmaceutical Research

In the pharmaceutical industry, ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate has shown promise as an intermediate in the synthesis of novel drugs. The bromomethyl group can be used for coupling reactions with nucleophiles to form new carbon-carbon bonds, while the cyano and trifluoromethoxy groups can be modified to introduce pharmacologically active moieties. Recent studies have explored its potential as a scaffold for developing small molecules with therapeutic properties against various diseases.

One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate that exhibit potent inhibitory activity against kinases implicated in cancer progression. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further drug development.

Materials Science Applications

Beyond pharmaceuticals, ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate has found applications in materials science due to its unique combination of functional groups. The presence of the bromomethyl group allows for controlled polymerization reactions, making it useful in the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials.

The cyano and trifluoromethoxy groups also contribute to the electronic properties of materials derived from ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate. For instance, these groups can enhance the conductivity and stability of organic semiconductors used in photovoltaic devices and organic light-emitting diodes (OLEDs). Recent research has focused on optimizing the structure of these materials to improve their performance in practical applications.

Safety Considerations and Handling

Safety is a critical aspect when working with any chemical compound. While ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactive functional groups. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In case of accidental exposure, appropriate first aid measures should be taken immediately. If ingested or inhaled, seek medical attention promptly. If it comes into contact with skin or eyes, rinse thoroughly with water for at least 15 minutes before seeking medical assistance.

Conclusion

Ethyl 2-bromomethyl-4-cyano-3-(trifluoromethoxy)benzoate (CAS No. 1807230-32-5) is a versatile compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique combination of functional groups makes it an attractive intermediate for synthesizing novel drugs and functional materials. As research continues to advance our understanding of this compound's properties and reactivity, we can expect to see more innovative applications emerging in the future.